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Compound of Interest

Compound Name: CC-671

Cat. No.: B10790134 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This document provides essential

guidance on the personal protective equipment (PPE), handling procedures, and disposal of

CC-671, a dual TTK protein kinase/CDC2-like kinase (CLK2) inhibitor.

Personal Protective Equipment (PPE)
When working with CC-671, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Body Area Required PPE Specifications

Eyes Safety Glasses
Must be worn at all times in the

laboratory.

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect gloves for

integrity before use.

Body Laboratory Coat
Fully fastened to protect skin

and clothing.

Respiratory Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of CC-671 and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Spill and Disposal Procedures
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In the event of a spill or the need for disposal, follow these guidelines to mitigate risks and

comply with regulations.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Use an absorbent material (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully sweep or scoop the contained material into a sealed, labeled waste

container.

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Contaminated packaging should be disposed of in the same manner as the chemical.

Experimental Protocols
Preparation of Stock Solutions
CC-671 is soluble in DMSO. The following table provides guidance for preparing stock

solutions of varying concentrations.

Desired
Concentration

1 mg Mass 5 mg Mass 10 mg Mass

1 mM 1.95 mL 9.76 mL 19.51 mL

5 mM 0.39 mL 1.95 mL 3.90 mL

10 mM 0.20 mL 0.98 mL 1.95 mL
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Sonication may be required to fully dissolve the compound.

General Experimental Workflow
The following diagram illustrates a general workflow for an in vitro experiment using CC-671.
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Perform Cellular Assay (e.g., Viability, Western Blot)

Analyze Data

Click to download full resolution via product page

General in vitro experimental workflow for CC-671.

Mechanism of Action: Signaling Pathway
CC-671 is a dual inhibitor of TTK protein kinase and CDC2-like kinase 2 (CLK2). It exerts its

effects by inhibiting the phosphorylation of downstream targets of these kinases, leading to

disruptions in mitosis and pre-mRNA splicing, ultimately inducing apoptosis in cancer cells.
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Signaling pathway of CC-671 inhibition of TTK and CLK2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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